Cas no 2580216-64-2 (6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-indazole-3-carboxylic acid)

• Product Name: 6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-indazole-3-carboxylic acid
• CAS No: 2580216-64-2
• MF: C₂₃H₁₇N₃O₄
• MW: 399.398785352707
• CID: 6449860
• PubChem ID: 165892889
• Update Time: 2025-05-26

6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-indazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-7562819
• 6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-indazole-3-carboxylic acid
• 2580216-64-2

• Inchi： 1S/C23H17N3O4/c27-22(28)21-18-10-9-13(11-20(18)25-26-21)24-23(29)30-12-19-16-7-3-1-5-14(16)15-6-2-4-8-17(15)19/h1-11,19H,12H2,(H,24,29)(H,25,26)(H,27,28)
• InChI Key： HVIRFPNMJRBWHI-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC2C(C(=O)O)=NNC=2C=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 399.12190603g/mol
• Monoisotopic Mass: 399.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 104Ų

Additional information on 6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-indazole-3-carboxylic acid

6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-indazole-3-carboxylic acid: A Comprehensive Overview

The compound 6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-indazole-3-carboxylic acid, with the CAS number 2580216-64-2, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound is notable for its unique structure, which combines an indazole ring system with a fluorenylmethoxycarbonyl (Fmoc) group, making it a valuable tool in peptide synthesis and related research areas.

The indazole moiety, a bicyclic structure consisting of a benzene ring fused to an imidazole ring, is known for its versatile reactivity and ability to participate in various chemical transformations. The presence of the Fmoc group further enhances the compound's utility, as it is a well-known protecting group in peptide chemistry. The Fmoc group is particularly useful due to its stability under basic conditions and its ability to be selectively removed under acidic conditions, making it ideal for solid-phase peptide synthesis (SPPS). This combination of structural features positions 6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-indazole-3-carboxylic acid as a key intermediate in the synthesis of complex bioactive molecules.

Recent advancements in chemical synthesis have led to the development of more efficient methods for the preparation of this compound. Researchers have explored various strategies, including microwave-assisted synthesis and catalytic methods, to optimize the yield and purity of the product. These innovations not only enhance the scalability of the synthesis but also pave the way for its application in large-scale production of bioactive compounds.

In terms of biological activity, studies have shown that derivatives of this compound exhibit potential in targeting various disease pathways. For instance, investigations into its role as a modulator of protein-protein interactions have revealed promising results in preclinical models. Additionally, its ability to serve as a scaffold for drug design has been leveraged in the development of inhibitors for enzymes involved in cancer progression and other pathological conditions.

The integration of computational chemistry tools has further enriched our understanding of this compound's properties. Molecular docking studies have provided insights into its binding affinities with target proteins, while quantum mechanical calculations have shed light on its electronic structure and reactivity. These computational approaches complement experimental studies, enabling researchers to design more effective derivatives with enhanced pharmacokinetic profiles.

From an environmental perspective, there is growing interest in the sustainability aspects of synthesizing such compounds. Green chemistry principles are being increasingly applied to minimize waste generation and reduce energy consumption during production processes. Innovations such as catalytic hydrogenation and solvent-free reactions are being explored to make the synthesis of 6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-indazole-3-carboxylic acid more eco-friendly.

In conclusion, 6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-indazole-3-carboxylic acid stands out as a pivotal molecule in contemporary chemical research. Its unique structure, versatile applications, and ongoing advancements in synthesis and application underscore its importance in driving innovation across multiple disciplines. As research continues to unfold, this compound is poised to play an even greater role in the development of novel therapeutic agents and advanced materials.